Cas no 2050-01-3 (Isoamyl Isobutyrate)

Isoamyl Isobutyrate Properties

Names and Identifiers

• isoamyl isobutyrate
• 3-Methylbutyl 2-methylpropanoate
• Isoamyl 2-methylpropanoate
• isopentyl isobutyrate
• ISOAMYL ISOBUTYRATE, NATURAL FEMA NO.3507
• Isobutyric Acid Isoamyl Ester
• 2-methylpropanoic acid 3-methylbutyl ester
• 3-Methylbutyl isobutyrate
• i-pentyl i-butyrate
• Isobuttersaeure-isopentylester
• isobutyric acid isopentyl ester
• Propanoic acid,2-methyl-,3-methylbutyl ester
• Isopentyl 2-methylpropanoate
• Propanoic acid, 2-methyl-, 3-methylbutyl ester
• Isobutyric acid, isopentyl ester
• Isoamyl isobutanoate
• Isopentyl isobutanoate
• iso-Amyl iso-butyrate
• RF0ZT103EG
• 3-Methyl-1-butyl isobutyrate
• Isopentyl alcohol, isobutyrate
• 3-Methylbutyl 2-methylpropionate
• Isobutyric acid isoamyl
• +Expand

• MDL： MFCD00053719
• InChIKey： VFTGLSWXJMRZNB-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2/c1-7(2)5-6-11-9(10)8(3)4/h7-8H,5-6H2,1-4H3
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.13068
• Heavy Atom Count: 11
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.23170
• PSA: 26.30000
• Refractive Index: n20/D 1.406(lit.)
• Boiling Point: 169°C(lit.)
• Melting Point: -73°C (estimate)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• FEMA: 3507
• Color/Form: liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong reducing agents.
• Solubility: Not determined
• Density: 0.856 g/mL at 25 °C(lit.)

Isoamyl Isobutyrate Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazardous Material transportation number：UN 2620 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

Isoamyl Isobutyrate Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters